BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical properties of triallylamine: boiling
point, density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triallylamine

Cat. No.: B089441

Physical Properties of Triallylamine: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
triallylamine, specifically its boiling point and density. The information is compiled from various
authenticated sources to ensure accuracy and relevance for research and development

applications.

Core Physical Properties

Triallylamine, a tertiary amine with the formula N(CH2CH=CH?3)3, is a colorless to yellowish
liquid with a characteristic fish-like or ammoniacal odor.[1][2] It is a versatile compound used in
organic synthesis and as a resin modifier.[2] Understanding its physical properties is crucial for
its proper handling, storage, and application in various chemical processes.

Data Presentation

The following table summarizes the reported values for the boiling point and density of
triallylamine from multiple sources.
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Physical Property Value Conditions Source(s)
at standard
Boiling Point 150-151 °C atmospheric pressure [3]
(lit.)
at standard
155-156 °C _ [2]
atmospheric pressure
at standard
155.5°C _ [4]
atmospheric pressure
at standard
150 °C _ [5]
atmospheric pressure
Density 0.800 g/cm?3 Not specified [1]
0.79 g/mL at 25 °C (lit.) [3]
0.809 g/cm?3 Not specified [2][4]
0.808 g/cm? Not specified [5]

Experimental Protocols

While specific experimental protocols for determining the physical properties of triallylamine

are not detailed in the provided search results, standard methodologies for liquids are

applicable. The following are detailed descriptions of common experimental procedures for

determining the boiling point and density of liquid amines.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For amines, several methods can be employed:

« Distillation Method: A simple distillation apparatus can be used for the determination of the

boiling point.[6]

o Apparatus: A round-bottomed flask, a condenser, a thermometer, a receiving flask, and a

heating mantle.
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o Procedure:
1. The triallylamine sample is placed in the round-bottomed flask along with boiling chips.
2. The apparatus is assembled for simple distillation.
3. The sample is heated gently.

4. The temperature is recorded when the liquid is boiling and the vapor temperature is
stable. This stable temperature is the boiling point.

o Reflux Method: This method involves heating the liquid to its boiling point in a flask with a

condenser attached vertically.[6]
o Apparatus: A round-bottomed flask, a condenser, a thermometer, and a heating mantle.
o Procedure:
1. The triallylamine sample and boiling chips are placed in the flask.
2. The condenser is attached vertically to the flask.
3. The sample is heated to a gentle boil.
4. The thermometer bulb is positioned in the vapor phase above the liquid.
5. The temperature at which the vapor and liquid are in equilibrium is the boiling point.
e Thiele Tube Method: This is a micro-method suitable for small sample volumes.[6]
o Apparatus: A Thiele tube, a thermometer, a capillary tube, and a heat source.
o Procedure:
1. A small amount of triallylamine is placed in a small test tube.
2. A capillary tube, sealed at one end, is placed open-end down into the test tube.

3. The test tube is attached to a thermometer and placed in a Thiele tube containing oil.
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4. The Thiele tube is heated, and the temperature at which a rapid and continuous stream
of bubbles emerges from the capillary tube is noted.

5. The heat is removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.

Determination of Density

Density is the mass per unit volume of a substance. For liquid amines, a common and accurate
method is the use of a vibrating tube densimeter.[7][8]

o Apparatus: A vibrating tube densimeter (e.g., Anton Paar DMA HPM).[7][8]
e Procedure:

o The densimeter is calibrated using substances of known density, such as dry air and
distilled water.

o The triallylamine sample is injected into the measuring cell of the densimeter.

o The instrument measures the oscillation frequency of the U-shaped tube containing the
sample.

o The density is calculated from the oscillation frequency and the calibration data.

o The measurement is typically performed at a constant, controlled temperature (e.g., 25
°C).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
boiling point and density of a liquid amine like triallylamine.
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Caption: Workflow for determining the boiling point and density of triallylamine.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b089441?utm_src=pdf-body-img
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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